Cas no 72018-04-3 (1,3,2-Dioxaphosphorinane,5,5-dimethyl-2-(2,4,6-trimethylphenoxy)-)

1,3,2-Dioxaphosphorinane,5,5-dimethyl-2-(2,4,6-trimethylphenoxy)- structure
72018-04-3 structure
Product Name:1,3,2-Dioxaphosphorinane,5,5-dimethyl-2-(2,4,6-trimethylphenoxy)-
CAS No:72018-04-3
MF:C14H21O3P
MW:268.288505315781
CID:571257
PubChem ID:172952
Update Time:2025-04-19

1,3,2-Dioxaphosphorinane,5,5-dimethyl-2-(2,4,6-trimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaphosphorinane,5,5-dimethyl-2-(2,4,6-trimethylphenoxy)-
    • 5,5-dimethyl-2-(2,4,6-trimethylphenoxy)-1,3,2-dioxaphosphinane
    • 5,5-dimethyl-2-(2,4,6-trimethylphenoxy)-1,3,2-dioxaphosphorinane
    • 2-(2,4,6-Trimethylphenoxy)-5,5-dimethyl-1,3,2-dioxaphosphorinane
    • 1,3,2-Dioxaphosphorinane, 5,5-dimethyl-2-(2,4,6-trimethylphenoxy)-
    • 72018-04-3
    • EINECS 276-295-7
    • DTXSID2072465
    • NS00037317
    • Inchi: 1S/C14H21O3P/c1-10-6-11(2)13(12(3)7-10)17-18-15-8-14(4,5)9-16-18/h6-7H,8-9H2,1-5H3
    • InChI Key: XEYLUTQJFIWOBO-UHFFFAOYSA-N
    • SMILES: P1(OC2C(C)=CC(C)=CC=2C)OCC(C)(C)CO1

Computed Properties

  • Exact Mass: 268.12293
  • Monoisotopic Mass: 268.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Boiling Point: 300.2°C at 760 mmHg
  • Flash Point: 164°C
  • PSA: 27.69
  • LogP: 4.29050

1,3,2-Dioxaphosphorinane,5,5-dimethyl-2-(2,4,6-trimethylphenoxy)- Related Literature

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